molecular formula C7H2BrF4NO3 B15384021 1-Bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene

1-Bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene

Cat. No.: B15384021
M. Wt: 303.99 g/mol
InChI Key: HPWXXELADHOXDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene is a halogenated aromatic compound featuring a bromine atom at position 1, fluorine at position 5, a nitro group at position 3, and a trifluoromethoxy group at position 2. This substitution pattern imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis.

Properties

Molecular Formula

C7H2BrF4NO3

Molecular Weight

303.99 g/mol

IUPAC Name

1-bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene

InChI

InChI=1S/C7H2BrF4NO3/c8-4-1-3(9)2-5(13(14)15)6(4)16-7(10,11)12/h1-2H

InChI Key

HPWXXELADHOXDZ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1[N+](=O)[O-])OC(F)(F)F)Br)F

Origin of Product

United States

Biological Activity

1-Bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene, with the CAS number 1805939-01-8, is a fluorinated aromatic compound that has garnered interest in various fields of research, particularly in medicinal chemistry and environmental science. This article provides an overview of its biological activity, relevant studies, and potential applications.

  • Molecular Formula : C7_7H2_2BrF4_4NO3_3
  • Molecular Weight : 303.99 g/mol
  • IUPAC Name : 1-bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene
  • Structural Characteristics : The presence of a trifluoromethoxy group significantly influences the compound's biological properties due to the electron-withdrawing nature of fluorine atoms.

Antimicrobial Properties

Research indicates that halogenated compounds, including those with bromine and fluorine substitutions, exhibit significant antimicrobial activity. The incorporation of these halogens can enhance the efficacy of compounds against resistant pathogens. For instance, studies have shown that compounds similar to 1-bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene can inhibit various bacterial strains through mechanisms such as disruption of cell membrane integrity and interference with metabolic pathways .

Structure-Activity Relationship (SAR)

The biological potency of fluorinated compounds is often linked to their structure. The trifluoromethoxy group in 1-bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene has been shown to enhance lipophilicity and alter pharmacokinetic properties, potentially leading to improved bioavailability and target interaction . SAR studies suggest that variations in the positioning of halogen atoms can significantly affect the compound's interaction with biological targets.

Case Study 1: Antimicrobial Efficacy

A study published in Pharmacological Reviews highlighted the effectiveness of halogenated antimicrobial agents against drug-resistant strains. Compounds structurally related to 1-bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene demonstrated enhanced activity against Gram-positive and Gram-negative bacteria, suggesting that this compound may also exhibit similar properties .

Case Study 2: Environmental Impact

Research into organofluorine compounds indicates potential environmental concerns due to their persistence and bioaccumulation. A review article discussed the implications of fluorinated compounds on ecological systems, emphasizing the need for further investigation into their degradation products and long-term effects on wildlife .

Data Tables

Property Value
Molecular FormulaC7_7H2_2BrF4_4NO3_3
Molecular Weight303.99 g/mol
CAS Number1805939-01-8
Antimicrobial ActivityEffective against resistant pathogens
Environmental PersistenceHigh

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomerism and Substituent Positioning

The compound’s reactivity and applications are influenced by the positions and types of substituents. Below is a comparative analysis with key analogs:

Compound Name Substituents (Positions) Molecular Formula Molar Mass (g/mol) Key Properties/Applications Reference
1-Bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene Br (1), F (5), NO₂ (3), OCF₃ (2) C₇H₂BrF₄NO₃ ~304.0 (estimated) Pharmaceutical intermediates, catalysis
1-Bromo-2-iodo-3-nitro-5-(trifluoromethoxy)benzene Br (1), I (2), NO₂ (3), OCF₃ (5) C₇H₂BrF₃INO₃ 411.9 Higher steric bulk due to iodine; limited solubility
1-Bromo-3-fluoro-4-(trifluoromethoxy)benzene Br (1), F (3), OCF₃ (4) C₇H₃BrF₄O 241.0 Pd-catalyzed arylation reactions (93% yield)
1-Bromo-5-fluoro-4-methoxy-2-(trifluoromethyl)benzene Br (1), F (5), OCH₃ (4), CF₃ (2) C₈H₅BrF₄O 289.0 Electron-withdrawing CF₃ enhances stability
1-Bromo-3-fluoro-2-methoxy-4-nitrobenzene Br (1), F (3), OCH₃ (2), NO₂ (4) C₇H₅BrFNO₃ 258.0 Lower reactivity due to methoxy vs. OCF₃
Key Observations:
  • Electron-Withdrawing Effects : The trifluoromethoxy group (-OCF₃) at position 2 in the target compound enhances electrophilicity at the bromine site, facilitating cross-coupling reactions. In contrast, analogs with -OCH₃ (e.g., ) exhibit reduced reactivity due to weaker electron withdrawal .
  • Thermal Stability: Compounds with trifluoromethyl (-CF₃) groups (e.g., ) demonstrate higher thermal stability than those with nitro (-NO₂) groups, which may decompose under harsh conditions.

Reactivity in Pd-Catalyzed Reactions

The target compound’s bromine substituent is critical in Pd-mediated cross-coupling reactions. Comparisons with analogs highlight substituent-dependent reactivity:

  • 1-Bromo-4-(trifluoromethoxy)benzene (C₇H₄BrF₃O) achieved 95% yield in Pd(OAc)₂-catalyzed arylation of 2-methylthiophene at 150°C . The absence of nitro and fluorine substituents in this analog reduces steric and electronic complexity, enhancing reaction efficiency.
  • 1-Bromo-3-(trifluoromethoxy)benzene exhibited similar reactivity in direct arylations, yielding 72–93% with nitrogen-containing heteroarenes . The target compound’s additional nitro group may slow reaction kinetics due to increased electron withdrawal but could improve regioselectivity.

Q & A

Basic Research Questions

Q. What are the key challenges in synthesizing 1-Bromo-5-fluoro-3-nitro-2-(trifluoromethoxy)benzene, and how can reaction conditions be optimized?

  • Methodological Answer : Synthesis requires sequential halogenation, nitration, and trifluoromethoxy substitution. For example:

Bromination : Use electrophilic bromination with FeBr₃ or AlBr₃ as catalysts under anhydrous conditions (40–60°C) .

Nitration : Introduce the nitro group via mixed acid (HNO₃/H₂SO₄) at low temperatures (0–5°C) to avoid over-nitration .

Trifluoromethoxy Installation : Employ CF₃O− nucleophilic substitution under phase-transfer catalysis (e.g., KF/18-crown-6 in DMF) at 80–100°C .

  • Critical Parameters : Monitor steric hindrance from the bromine and trifluoromethoxy groups, which may reduce nitration efficiency. Use HPLC or GC-MS to track intermediates .

Q. How can spectroscopic techniques (NMR, IR) distinguish positional isomers of this compound?

  • Methodological Answer :

  • ¹⁹F NMR : The trifluoromethoxy group (δ −55 to −58 ppm) and fluorine at position 5 (δ −110 to −115 ppm) show distinct splitting patterns due to coupling with adjacent protons .
  • ¹H NMR : The aromatic proton at position 4 (adjacent to nitro and trifluoromethoxy groups) appears downfield (δ 8.2–8.5 ppm) due to electron-withdrawing effects .
  • IR : Nitro group absorption at ~1520 cm⁻¹ (asymmetric stretch) and ~1350 cm⁻¹ (symmetric stretch) confirms successful nitration .

Advanced Research Questions

Q. How does the nitro group influence regioselectivity in subsequent cross-coupling reactions (e.g., Suzuki-Miyaura)?

  • Methodological Answer : The nitro group acts as a strong meta-director, but steric hindrance from the trifluoromethoxy group may alter reactivity.

  • Experimental Design :

Use Pd(PPh₃)₄/K₂CO₃ in THF/H₂O for Suzuki coupling.

Compare coupling rates with boronic acids at positions 1 (bromine) and 4 (fluorine).

  • Data Analysis : LC-MS reveals lower yields at position 1 due to steric blocking by the trifluoromethoxy group. DFT calculations (B3LYP/6-31G*) can model transition-state geometries .

Q. What computational tools predict the compound’s reactivity in aryne-mediated transformations?

  • Methodological Answer :

  • Retrosynthesis Software : Tools like Pistachio and Reaxys suggest aryne intermediates via dehydrohalogenation of brominated precursors .
  • DFT Modeling : Calculate activation barriers for aryne formation using lithium diisopropylamide (LDA) at −100°C, as shown in analogous systems .
  • Trapping Experiments : Use furan or anthracene to intercept arynes, confirming their generation via Diels-Alder adducts .

Q. How do substituent effects (e.g., trifluoromethoxy vs. methoxy) alter the compound’s biological activity?

  • Methodological Answer :

  • Comparative Studies : Synthesize analogs (e.g., replacing CF₃O with OCH₃) and test against enzyme targets (e.g., cytochrome P450).
  • Data Interpretation : The trifluoromethoxy group’s electronegativity increases metabolic stability but may reduce solubility (logP ~2.5 vs. ~1.8 for methoxy) .

Contradictions and Knowledge Gaps

  • Synthetic Yield Discrepancies : reports 70–80% yields for nitration, while notes 50–60% for trifluoromethoxy substitution. This suggests solvent polarity (DMF vs. DCM) and temperature optimization are critical .
  • Aryne Stability : shows arynes decompose above −75°C, but implies stability up to −50°C. Further kinetic studies are needed .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.